Cas no 1937683-27-6 (4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol)

• Product Name: 4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol
• CAS No: 1937683-27-6
• MF: C₁₆H₂₄FNO
• MW: 265.366268157959
• CID: 6334436
• PubChem ID: 107694454
• Update Time: 2025-09-27

4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-840711
• 4-fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol
• 1937683-27-6
• 4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol

• Inchi： 1S/C16H24FNO/c1-12-2-4-13(5-3-12)8-9-18-11-14-10-15(17)6-7-16(14)19/h6-7,10,12-13,18-19H,2-5,8-9,11H2,1H3
• InChI Key： HXDAXFNDAASSAX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CNCCC1CCC(C)CC1)O

Computed Properties

• Exact Mass: 265.18419255g/mol
• Monoisotopic Mass: 265.18419255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol

Research Brief on 4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol (CAS: 1937683-27-6)

4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol (CAS: 1937683-27-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a fluorophenol moiety and a 4-methylcyclohexylethylamine side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of significant interest for researchers in drug discovery and development.

The synthesis of 4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol has been optimized to achieve high yields and purity, as reported in recent literature. The compound's structural complexity necessitates multi-step synthetic routes, often involving reductive amination and fluorination reactions. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm its structure and purity. These synthetic advancements are critical for ensuring the compound's suitability for further pharmacological evaluations.

Pharmacological studies have revealed that 4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol exhibits notable activity in modulating specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes or receptors involved in inflammatory and neurodegenerative pathways. For instance, recent findings suggest that the compound may interact with G-protein-coupled receptors (GPCRs) or monoamine transporters, although the exact mechanisms remain under investigation. These insights highlight its potential as a lead compound for developing new therapeutics.

In addition to its pharmacological properties, the compound's pharmacokinetic profile has been a focus of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) characteristics in preclinical models. Early results indicate favorable bioavailability and metabolic stability, which are essential for its progression into further stages of drug development. However, challenges such as potential toxicity and off-target effects require thorough evaluation in future studies.

The therapeutic potential of 4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol extends to various disease areas, including central nervous system (CNS) disorders and inflammatory conditions. Recent research has explored its efficacy in animal models of neuroinflammation and pain, with promising outcomes. These findings underscore the need for further mechanistic studies and clinical trials to validate its therapeutic utility and safety profile.

In conclusion, 4-Fluoro-2-({[2-(4-methylcyclohexyl)ethyl]amino}methyl)phenol (CAS: 1937683-27-6) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its pharmacological and pharmacokinetic properties, make it a valuable subject for ongoing and future research. Continued investigations into its mechanisms of action, therapeutic potential, and safety profile will be essential for its development into a clinically relevant compound. This research brief highlights the current state of knowledge and identifies key areas for further exploration.